Cas no 1341750-46-6 (bis(4-methylcyclohexyl)methanamine, Mixture of diastereomers)

• Product Name: bis(4-methylcyclohexyl)methanamine, Mixture of diastereomers
• CAS No: 1341750-46-6
• MF: C₁₅H₂₉N
• MW: 223.397464513779
• CID: 6060153
• PubChem ID: 64774624
• Update Time: 2025-06-09

bis(4-methylcyclohexyl)methanamine, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, 4-methyl-α-(4-methylcyclohexyl)-
• bis(4-methylcyclohexyl)methanamine, Mixture of diastereomers
• bis(4-methylcyclohexyl)methanamine
• 1341750-46-6
• AKOS014102996
• EN300-10501468

• Inchi： 1S/C15H29N/c1-11-3-7-13(8-4-11)15(16)14-9-5-12(2)6-10-14/h11-15H,3-10,16H2,1-2H3
• InChI Key： YYUYWBUXVSMCNM-UHFFFAOYSA-N
• SMILES： C1(C(C2CCC(C)CC2)N)CCC(C)CC1

Computed Properties

• Exact Mass: 223.229999929g/mol
• Monoisotopic Mass: 223.229999929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.900±0.06 g/cm3(Predicted)
• Boiling Point: 286.6±8.0 °C(Predicted)
• pka: 10.37±0.50(Predicted)

Additional information on bis(4-methylcyclohexyl)methanamine, Mixture of diastereomers

Bis(4-methylcyclohexyl)methanamine, Mixture of Diastereomers (CAS No. 1341750-46-6): An Overview

Bis(4-methylcyclohexyl)methanamine, mixture of diastereomers (CAS No. 1341750-46-6) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. This compound is a mixture of diastereomers, which means it consists of different stereoisomers with the same molecular formula but different spatial arrangements of atoms. The presence of multiple diastereomers can lead to diverse chemical and biological properties, making this compound a subject of extensive research.

The structure of bis(4-methylcyclohexyl)methanamine is characterized by two 4-methylcyclohexyl groups attached to a central methylene group. The cyclohexyl rings can exist in different conformations, leading to the formation of various diastereomers. This structural complexity provides a rich platform for studying stereochemistry and its impact on the compound's reactivity and biological activity.

Recent studies have explored the synthesis of bis(4-methylcyclohexyl)methanamine using various methods, including catalytic hydrogenation and asymmetric synthesis. These approaches aim to control the formation of specific diastereomers, which can be crucial for optimizing the compound's properties for specific applications. For instance, asymmetric synthesis techniques have been employed to produce enantiomerically pure forms of the compound, which can be particularly valuable in pharmaceutical development.

In the pharmaceutical industry, bis(4-methylcyclohexyl)methanamine has shown promise as a potential drug candidate due to its ability to interact with specific biological targets. Research has indicated that certain diastereomers exhibit selective binding to receptors involved in neurological disorders, making them potential leads for developing new therapeutic agents. Additionally, the compound's structural flexibility allows for the design of prodrugs that can improve drug delivery and bioavailability.

From a materials science perspective, bis(4-methylcyclohexyl)methanamine has been investigated for its use in polymer synthesis and as a functional additive in advanced materials. Its unique chemical structure can enhance the mechanical properties and thermal stability of polymers, making it a valuable component in the development of high-performance materials for various applications, such as electronics and automotive industries.

The safety and toxicology of bis(4-methylcyclohexyl)methanamine have also been studied to ensure its safe use in industrial and pharmaceutical settings. Initial toxicity assessments suggest that the compound is relatively non-toxic at low concentrations, but further research is needed to fully understand its long-term effects on human health and the environment.

Future research on bis(4-methylcyclohexyl)methanamine is likely to focus on optimizing its synthesis methods to achieve higher yields and purities of specific diastereomers. Additionally, efforts will be directed towards exploring its potential applications in drug discovery and materials science, with an emphasis on developing sustainable and cost-effective processes.

In conclusion, bis(4-methylcyclohexyl)methanamine, mixture of diastereomers (CAS No. 1341750-46-6) is a multifaceted compound with significant potential in various fields. Its unique structural properties and diverse applications make it an exciting area of research for chemists, pharmacologists, and materials scientists alike.